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Compound of Interest

Compound Name: 3-Aminophenyl dimethylcarbamate

Cat. No.: B020122

Technical Support Center: 3-Aminophenyl
dimethylcarbamate

This technical support guide provides researchers, scientists, and drug development
professionals with essential information for the safe storage and handling of 3-Aminophenyl
dimethylcarbamate (CAS No. 19962-04-0).

Frequently Asked Questions (FAQSs)
Q1: What are the recommended storage conditions for 3-Aminophenyl dimethylcarbamate?

Al: 3-Aminophenyl dimethylcarbamate should be stored at 2-8°C in a dark place.[1] It is also
recommended to store it under an inert gas, such as nitrogen or argon.[2]

Q2: What personal protective equipment (PPE) should | use when handling this compound?

A2: When handling 3-Aminophenyl dimethylcarbamate, it is important to wear protective
gloves, protective clothing, eye protection, and face protection.[3]

Q3: What are the potential hazards associated with 3-Aminophenyl dimethylcarbamate?

A3: The compound is associated with the following hazard statements: H302 (Harmful if
swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May
cause respiratory irritation).[2]
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Q4: What should | do in case of accidental exposure?
A4: In case of accidental exposure, follow these precautionary statements:

« If inhaled: Move the person into fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[2]

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2]

« If on skin: Wash with plenty of water. If skin irritation occurs, get medical advice/attention.
Take off contaminated clothing and wash it before reuse.

o If swallowed: Call a POISON CENTER or doctor if you feel unwell. Rinse mouth.
Q5: Is this compound stable?

A5: While specific stability data for 3-Aminophenyl dimethylcarbamate is not readily
available, its structural similarity to other carbamates suggests that it may be susceptible to
hydrolysis, especially under non-neutral pH conditions or in the presence of moisture. Proper
storage in a dry, inert atmosphere is crucial.
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Problem

Possible Cause

Recommended Action

Compound has changed color
(from light yellow to darker

yellow/brown)

Exposure to light or air

(oxidation)

Discard the reagent as its
purity may be compromised.
Ensure future storage is in a
dark, airtight container,
preferably under an inert

atmosphere.

Inconsistent experimental

results

Improper storage leading to

degradation

Verify storage conditions
(temperature, light exposure,
atmosphere). If degradation is
suspected, it is recommended
to use a fresh batch of the

compound.

Difficulty in dissolving the

compound

The compound is a solid.[2]

Ensure the appropriate solvent
is being used. Gentle warming
may aid dissolution, but be
cautious of potential

degradation at elevated

temperatures.
Storage and Handling Data
Parameter Recommendation Reference

Storage Temperature

2-8°C

[1](2]

Storage Conditions

Keep in a dark place, under an

inert gas (nitrogen or Argon)

[1](2]

Appearance Light yellow to yellow Solid [2]
Molecular Formula C9H12N202 [21[41[5]
Molecular Weight 180.21 g/mol [1112]14]
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Experimental Workflow: Troubleshooting Storage &
Handling

Troubleshooting Workflow for 3-Aminophenyl dimethylcarbamate Storage and Handling

Storage Issues

Observe unexpected
compound appearance
or inconsistent results

Y

Verify storage conditions:
- Temperature (2-8°C)
- Light exposure (dark place)
- Atmosphere (inert gas)

Storage conditions

Storage conditions are correct

are incorrect

Potential degradation despite Action: Correct storage
correct storage. conditions immediately.
Consider compound age. Use a fresh batch.

Handling Issues

Uncertainty during
handling procedure

Y
Review Safety Data Sheet (SDS) for:
- Required PPE
- Hazard information
- First aid measures

Inappropriate or

Appropriate PPE is used missing PPE

Proceed with handling Action: Acquire and use
according to protocol. all required PPE as per SDS.
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Caption: Troubleshooting workflow for storage and handling issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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